Cas no 2228154-14-9 (1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228154-14-9
• MF: C₉H₇ClF₂N₂O₂
• MW: 248.613888025284
• CID: 6369217
• PubChem ID: 165659205
• Update Time: 2025-05-20

1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1949536
• 2228154-14-9

• Inchi： 1S/C9H7ClF2N2O2/c10-6-2-1-5(3-7(6)14(15)16)8(13)4-9(8,11)12/h1-3H,4,13H2
• InChI Key： LHOBBFCXWLISFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1(CC1(F)F)N

Computed Properties

• Exact Mass: 248.0164115g/mol
• Monoisotopic Mass: 248.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine

1-(4-Chloro-3-Nitrophenyl)-2,2-Difluorocyclopropan-1-Amine: A Comprehensive Overview

The compound 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine, identified by the CAS number 2228154-14-9, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a chloro group, a nitro group, and a difluorocyclopropane moiety, contributes to its distinctive reactivity and stability.

The synthesis of 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. The introduction of the chloro and nitro groups at specific positions on the phenyl ring is critical for achieving the desired regioselectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the arylamine moiety with high precision.

The physical and chemical properties of this compound are influenced by its unique structure. The presence of electron-withdrawing groups such as the nitro group enhances the electrophilic nature of the aromatic ring, making it more susceptible to nucleophilic attacks. Additionally, the cyclopropane ring introduces strain into the molecule, which can be harnessed for various chemical transformations. Recent studies have demonstrated that this strain can be utilized in designing novel catalysts for organic reactions.

In terms of applications, 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing anti-inflammatory and anticancer agents. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs. Furthermore, its unique electronic properties have led to its exploration in the field of optoelectronics, where it could serve as a building block for advanced materials with tailored electronic characteristics.

Recent research has also focused on understanding the environmental impact and degradation pathways of this compound. Studies have shown that under certain conditions, it undergoes hydrolysis to form less hazardous byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-(4-chloro-3-nitrophenyl)-2,2-difluorocyclopropan-1-amine is a versatile compound with a wide range of potential applications. Its synthesis has been optimized through cutting-edge methodologies, and its properties continue to be explored for innovative uses in various scientific domains. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial objectives.